5-(3-Nitro-phenyl)-1,3-dihydro-indol-2-one

• Molecular Formula: C14H10N2O3
• Molecular Weight: 254.24 g/mol
• IUPAC Name: 5-(3-nitrophenyl)-1,3-dihydroindol-2-one
• InChI: InChI=1S/C14H10N2O3/c17-14-8-11-6-10(4-5-13(11)15-14)9-2-1-3-12(7-9)16(18)19/h1-7H,8H2,(H,15,17)
• InChI Key: MEXTUIWYDKIZCP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)C3=CC(=CC=C3)[N+](=O)[O-])NC1=O

Description

5-(3-Nitro-phenyl)-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C14H10N2O3 and its molecular weight is 254.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-bromo-2-indolinone (1.08 g, 5.09 mmol) and tetrakistriphenyl phosphine Pd (0) (0.273 g) were stirred under an atmosphere of nitrogen in ethylene glycol dimethyl ether (35 mL). After 15 minutes, 3-nitrophenyl boronic acid (1.70 g, 10.2 mmol) was added, followed by potassium carbonate (4.24 g, 30.7 mmol) in water (15 mL). The reaction was heated to reflux overnight, cooled to room temperature and then filtered. Saturated ammonium chloride was added. The water layer was extracted with ethyl acetate (3×20 mL). The combined organic layer was dried with MgSO4, filtered, and solvent removed in vacuo. The product was purified by flash silica gel chromatography (3:2 hexane; ethyl acetate) to give 5-(3-Nitro-phenyl)-1,3-dihydro-indol-2-one (0.084 g, 65%), Mp=269° C.; 1H NMR (DMSO) δ 10.5 (s, 1H), 8.38–8.36 (m, 1H) 8.17–8.14 (m, 1H), 8.10–8.07 (m, 1H), 7.75–7.60 (m, 3H), 6.95 (d, 1H, J=8.1 Hz), 3.57 (s, 2H); IR (KBr) 3420, 3190, 1700 cm−1; MS (EI) m/z 253 (M−H)−; CHN calculated for C14H10N2O: C, 66.14; H, 3.96; N, 11.02; Found: C, 64.59; H, 4.16; N, 9.43.